Cas no 52616-32-7 (N6-(1-oxooctadecyl)-L-lysine)

• Product Name: N6-(1-oxooctadecyl)-L-lysine
• CAS No: 52616-32-7
• MF: C₂₄H₄₈N₂O₃
• MW: 412.649527549744
• CID: 937188
• PubChem ID: 104260
• Update Time: 2025-04-19

N6-(1-oxooctadecyl)-L-lysine Chemical and Physical Properties

Names and Identifiers

• N6-(1-oxooctadecyl)-L-lysine
• (2S)-2-amino-6-(octadecanoylamino)hexanoic acid
• N~6~-octadecanoyl-L-lysine
• EINECS 258-048-5
• UNII-P3HZB62ZVL
• Nepsilon -stearoyl lysine
• DB-327009
• SCHEMBL2386271
• NS00032542
• P3HZB62ZVL
• 52616-32-7
• n6-stearoyl-l-lysine
• Nepsilon-stearoyl lysine
• N6 -Stearoyl-L-lysine
• DTXSID90200597

• Inchi： 1S/C24H48N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23(27)26-21-18-17-19-22(25)24(28)29/h22H,2-21,25H2,1H3,(H,26,27)(H,28,29)/t22-/m0/s1
• InChI Key： PQOQDGZTLPYXJD-QFIPXVFZSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCCCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 412.36674
• Monoisotopic Mass: 412.36649340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42